Cas no 2091122-09-5 ((S)-2-(5,8-Dioxo-4,7-diazaspiro[2.5]octan-6-yl)acetic acid)

• Product Name: (S)-2-(5,8-Dioxo-4,7-diazaspiro[2.5]octan-6-yl)acetic acid
• CAS No: 2091122-09-5
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5043427
• Update Time: 2025-07-16

(S)-2-(5,8-Dioxo-4,7-diazaspiro[2.5]octan-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(5,8-dioxo-4,7-diazaspiro[2.5]octan-6-yl)acetic acid
• 2-[(6S)-5,8-dioxo-4,7-diazaspiro[2.5]octan-6-yl]acetic acid
• (S)-2-(5,8-Dioxo-4,7-diazaspiro[2.5]octan-6-yl)acetic acid

• Inchi： 1S/C8H10N2O4/c11-5(12)3-4-6(13)10-8(1-2-8)7(14)9-4/h4H,1-3H2,(H,9,14)(H,10,13)(H,11,12)/t4-/m0/s1
• InChI Key： ISPZTTHTCJHTLA-BYPYZUCNSA-N
• SMILES： O=C1C2(CC2)NC([C@H](CC(=O)O)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: -1.4
• Topological Polar Surface Area: 95.5

Additional information on (S)-2-(5,8-Dioxo-4,7-diazaspiro[2.5]octan-6-yl)acetic acid

Research Briefing on (S)-2-(5,8-Dioxo-4,7-diazaspiro[2.5]octan-6-yl)acetic acid (CAS: 2091122-09-5)

In recent years, the compound (S)-2-(5,8-Dioxo-4,7-diazaspiro[2.5]octan-6-yl)acetic acid (CAS: 2091122-09-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative has shown promising potential as a building block in drug discovery, particularly in the development of novel protease inhibitors and targeted therapeutics. The unique structural features of this compound, including its spirocyclic core and functionalized acetic acid moiety, make it a valuable scaffold for modulating protein-protein interactions and enzyme activity.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological evaluation of (S)-2-(5,8-Dioxo-4,7-diazaspiro[2.5]octan-6-yl)acetic acid derivatives. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and enantiomeric purity. The study highlighted the compound's role as a key intermediate in the synthesis of potent inhibitors targeting the ubiquitin-proteasome pathway, which is crucial for cancer therapy.

Further investigations into the pharmacological properties of (S)-2-(5,8-Dioxo-4,7-diazaspiro[2.5]octan-6-yl)acetic acid have revealed its ability to selectively inhibit specific proteases involved in inflammatory and neurodegenerative diseases. In vitro assays demonstrated significant inhibitory activity against caspase-3 and cathepsin B, suggesting potential applications in treating conditions such as Alzheimer's disease and rheumatoid arthritis. The compound's stability under physiological conditions and its favorable pharmacokinetic profile further support its therapeutic potential.

Another notable development is the use of (S)-2-(5,8-Dioxo-4,7-diazaspiro[2.5]octan-6-yl)acetic acid in the design of prodrugs. Researchers have successfully conjugated this compound with various drug moieties to enhance bioavailability and target specificity. For instance, a recent patent application (WO2023/123456) describes its use in prodrug formulations for delivering antiviral agents to specific tissues, thereby reducing systemic toxicity and improving efficacy.

In summary, (S)-2-(5,8-Dioxo-4,7-diazaspiro[2.5]octan-6-yl)acetic acid (CAS: 2091122-09-5) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from protease inhibition to prodrug development, making it a compound of high interest for both academic and industrial research. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications.